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Abstract: Tembotrione is a selective, systemic post-emergence herbicide widely used for
controlling a broad spectrum of grassy and broadleaf weeds, particularly in corn (Zea mays L.).
[1][2] Its mode of action involves the inhibition of the 4-hydroxyphenylpyruvate dioxygenase
(HPPD) enzyme, which is crucial for carotenoid biosynthesis in susceptible plants.[1][2] The
disruption of this pathway leads to the characteristic bleaching of new foliar tissue, followed by
necrosis and plant death.[2] The efficacy and crop safety of tembotrione are critically
dependent on its application timing, which must be optimized based on both weed and crop
growth stages. These notes provide a comprehensive overview of the optimal application
timing for tembotrione, supported by quantitative data, detailed experimental protocols, and
visual diagrams to guide research and field applications.

Optimal Application Timing

Successful weed management with tembotrione hinges on application when weeds are young
and actively growing, while the crop is at a tolerant growth stage.

o Weed Growth Stage: The most effective control is achieved when tembotrione is applied to
weeds at the 2-4 leaf stage. Application at this early stage ensures that the weeds are more
susceptible to the herbicide, leading to higher control efficiency. Studies consistently show
that applications targeting weeds at 10-15 Days After Sowing (DAS) provide satisfactory
control of various weed species.
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o Crop Growth Stage (Corn): Tembotrione is safe for post-emergence application in corn from
the V3 to V8 leaf stage (3 to 8 visible leaf collars). However, specific product labels and tank
mix partners may impose more restrictive cutoffs. For instance, some tank mixes with
tembotrione are recommended for application up to the V7 stage or a specific crop height
(e.g., 20 inches). Applications made to V4 corn have been shown to be effective and safe.
Applying the herbicide within this window minimizes the risk of crop injury (phytotoxicity) and
ensures the crop can effectively metabolize the active ingredient.

o Days After Sowing (DAS): In many field studies, the optimal application window is defined as
15 to 25 DAS. Applying tembotrione at 15 DAS has been shown to significantly reduce
weed population and dry weight, leading to higher grain yields, comparable to applications at
30 DAS and manual weeding. Other research indicates effective control with applications at
14, 21, or 20-25 DAS.

Quantitative Data Summary

The following tables summarize data from various field studies, illustrating the impact of
application timing, rate, and tank mixtures on tembotrione's performance.

Table 1: Efficacy of Tembotrione Based on Application Timing and Rate

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8071742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Tembotrione
Rate (g a.i./ha)

Application
Timing

Weed Control
Efficiency (%)

Key Weed
Species Source

Controlled

Dactyloctenium

aegyptium,
2-4 Leaf Stage .
120 94-99% Brachiaria
(10-15 DAS)
reptans, Cyperus
rotundus
Grasses and
110-120 20 DAS >90%
broadleaf weeds
Cyperus
rotundus,
120 15 DAS 88.5% Cynodon
dactylon,
Phyllanthus niruri
Cyperus
rotundus,
120 30 DAS 87.2% Cynodon
dactylon,
Phyllanthus niruri
Not specified, but
14 DAS (2
130 (+ comparable to ]
Weeks After Mixed weed flora
Surfactant) ] weed-free plots
Sowing) o
in yield
Not specified, but
21 DAS (3
130 (+ comparable to )
Weeks After Mixed weed flora
Surfactant) ) weed-free plots
Sowing)

in yield

Table 2: Impact of Tembotrione Application on Maize Grain Yield
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Tembotrione

Comparison/C

Application Grain Yield .
Treatment (g L. ontrol Yield Source
. Timing (t/ha)
a.i./ha) (t/ha)
Untreated
120 (+
2-4 Leaf Stage 4.04 -5.00 Check: 2.86 -
Surfactant)
3.33
110 (+ Unsprayed
20 DAS 7.33
Surfactant) Control: 3.51
120 (+ Unsprayed
20 DAS 7.40
Surfactant) Control: 3.51
Weedy Check:
120 15 DAS 4.96
2.12
Weedy Check:
120 30 DAS 4.86
2.12
Nontreated
92 V4 Corn Stage 9.20-10.42 Control: Lower

yields

Table 3: Efficacy of Tembotrione in Tank Mix Combinations
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. Tank Mix o
Tembotrione Application Weed Control
) Partner & Rate o o Source
Rate (g a.i./ha) ) Timing Efficiency (%)
(g a.i./ha)
>90% (based on
100 Atrazine @ 500 15-20 DAS reduced weed
density/biomass)
>90% (based on
100 Atrazine @ 750 15-20 DAS reduced weed
density/biomass)
Not specified, but
provided
120 (+ . _
Atrazine @ 500 2-4 Leaf Stage satisfactory
Surfactant)
control of all
weeds
80-100 (+ ] Early Post-
Atrazine @ 500 Up to 94.4%
Surfactant) Emergence

Experimental Protocols

This section outlines a representative methodology for conducting a field trial to evaluate the

bio-efficacy of tembotrione. This protocol is synthesized from methodologies reported in

multiple peer-reviewed studies.

3.1 Objective To determine the optimal application timing and rate of tembotrione for post-

emergence weed control, crop safety, and yield in maize.

3.2 Experimental Design

Design: Randomized Complete Block Design (RCBD).

Replications: 3 to 4.

Plot Size: Minimum of 5m x 4m.

Crop: Maize (specify hybrid). Sown at recommended spacing (e.g., 60cm x 20cm).

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8071742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3.3 Treatments Include a range of tembotrione application timings and rates, along with
appropriate controls.

e Tembotrione @ 100 g a.i./ha at 15 DAS.

e Tembotrione @ 120 g a.i./ha at 15 DAS.

e Tembotrione @ 100 g a.i./ha at 25 DAS.

o Tembotrione @ 120 g a.i./ha at 25 DAS.

o Standard Check (e.g., Atrazine @ 1000 g a.i./ha as pre-emergence).
 Hand Weeding Check (e.g., at 20 and 40 DAS).

o Weedy (Untreated) Check.

» Note: All post-emergence tembotrione treatments should include a recommended
surfactant (e.g., 1000 ml/ha) as its addition is essential for satisfactory efficacy.

3.4 Herbicide Application
» Equipment: Knapsack sprayer fitted with a flat-fan or flood jet nozzle.
e Spray Volume: Calibrate to deliver a consistent volume, typically 375-500 liters per hectare.

o Procedure: Prepare the required quantity of herbicide solution by mixing with water. For post-
emergence treatments, apply directly over the top of weeds and the crop at the specified
growth stage/DAS. Ensure uniform coverage.

3.5 Data Collection and Analysis
e Weed Data:

o Weed Density: Count weed species and numbers within two randomly placed 0.5m x 0.5m
guadrats per plot at 45 DAS.
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o Weed Dry Biomass: Collect the weeds from the quadrat areas, oven-dry at 65-70°C until
constant weight is achieved, and record the weight.

o Weed Control Efficiency (WCE %): Calculate using the formula: WCE (%) = [(WDC -
WDT) / WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the
weed dry matter in the treated plot.

e Crop Data:

o Phytotoxicity: Visually assess crop injury at 7, 14, and 28 Days After Treatment (DAT) on a
0-10 scale (0 = no injury, 10 = complete crop death). Symptoms to observe include
stunting, chlorosis, epinasty, and necrosis.

o Yield and Yield Components: At harvest, measure parameters from a net plot area, such
as cob length, grains per cob, 1000-grain weight, and final grain yield (adjusted to
standard moisture).

« Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)
appropriate for an RCBD. Use a suitable post-hoc test (e.g., Tukey's HSD) at a significance
level of P<0.05 to compare treatment means.

Factors Influencing Tembotrione Efficacy
Several environmental and biological factors can modify the performance of tembotrione.

o Light Intensity: As an HPPD inhibitor, tembotrione's activity is dependent on light. Increased
light intensity following application generally enhances its herbicidal activity.

o Soil Properties: Tembotrione exhibits some residual soil activity. Its efficacy can be
influenced by soil texture and organic matter content, with performance sometimes declining
more rapidly in heavier soils compared to lighter soils at lower application rates.

e Adjuvants and Safeners:

o Surfactants: The addition of a non-ionic surfactant is critical to achieve satisfactory weed
control, as it improves the absorption of the herbicide by the weed foliage.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/product/b8071742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8071742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Safeners: For sensitive maize varieties or under certain stress conditions, the use of a
safener like isoxadifen-ethyl can reduce the risk of crop phytotoxicity.

o Tank Mixtures: Tank-mixing tembotrione with other herbicides, such as atrazine, can
broaden the spectrum of controlled weeds and improve overall efficacy.

Visualizations: Workflows and Pathways

The following diagrams illustrate key concepts related to tembotrione application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8071742#application-timing-of-tembotrione-for-post-
emergence-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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